Cas no 2382089-24-7 ((3S,5S)-3,5-Dihydroxy-piperidine-1-carboxylic acid tert-butyl ester)

• Product Name: (3S,5S)-3,5-Dihydroxy-piperidine-1-carboxylic acid tert-butyl ester
• CAS No: 2382089-24-7
• MF: C₁₀H₁₉NO₄
• MW: 217.26216340065
• MDL: MFCD31742886
• CID: 5088375
• PubChem ID: 96532261
• Update Time: 2026-03-02

(3S,5S)-3,5-Dihydroxy-piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• trans-3,5-Dihydroxy-piperidine-1-carboxylic acid tert-butyl ester
• (3S,5S)-3,5-Dihydroxy-piperidine-1-carboxylic acid tert-butyl ester
• trans-1-Boc-3,5-dihydroxypiperidine
• AT24428
• (3S,5S)-N-BOC-PIPERIDINE-3,5-DIOL
• tert-Butyl (3S,5S)-3,5-dihydroxypiperidine-1-carboxylate
• PS-15848
• (3S,5S)-1-Boc-3,5-dihydroxypiperidine
• tert-butyl trans-3,5-dihydroxypiperidine-1-carboxylate
• MFCD31742886
• 2382089-24-7
• 2092515-15-4
• trans-3,5-Dihydroxy-piperidine-1-carboxylicacidtert-butylester
• SCHEMBL22413118
• EN300-7460434

• MDL： MFCD31742886
• Inchi： 1S/C10H19NO4/c1-10(2,3)15-9(14)11-5-7(12)4-8(13)6-11/h7-8,12-13H,4-6H2,1-3H3/t7-,8-/m0/s1
• InChI Key： KSUUHOYXJWSXIA-YUMQZZPRSA-N
• SMILES： O[C@@H]1CN(C(=O)OC(C)(C)C)C[C@H](C1)O

Computed Properties

• Exact Mass: 217.13140809g/mol
• Monoisotopic Mass: 217.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 70

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on (3S,5S)-3,5-Dihydroxy-piperidine-1-carboxylic acid tert-butyl ester

Professional Introduction to (3S,5S)-3,5-Dihydroxy-piperidine-1-carboxylic acid tert-butyl ester (CAS No. 2382089-24-7)

(3S,5S)-3,5-Dihydroxy-piperidine-1-carboxylic acid tert-butyl ester, identified by the Chemical Abstracts Service Number (CAS No.) 2382089-24-7, is a highly specialized chiral compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to the piperidine family, a structural motif widely recognized for its presence in numerous bioactive molecules and drug candidates. The stereochemistry of this molecule, specifically the (3S,5S) configuration, is a critical feature that influences its biological activity and potential therapeutic applications.

The tert-butyl ester functionality in the molecule serves multiple purposes. Chemically, it acts as a protecting group for the carboxylic acid moiety, enhancing stability during synthetic processes and storage. This protection is particularly valuable in multi-step synthetic routes where selective reactivity is required. Furthermore, the ester group can be hydrolyzed under specific conditions to regenerate the free carboxylic acid, providing flexibility in its utilization within different chemical transformations.

In recent years, there has been a surge in research focusing on chiral piperidine derivatives due to their diverse pharmacological properties. The (3S,5S)-configuration of this compound has been studied for its potential role in modulating various biological pathways. Notably, piperidine derivatives have shown promise in the development of drugs targeting neurological disorders, cardiovascular diseases, and infectious diseases. The unique stereochemical arrangement of this molecule may contribute to enhanced binding affinity and selectivity when interacting with biological targets.

One of the most compelling aspects of (3S,5S)-3,5-Dihydroxy-piperidine-1-carboxylic acid tert-butyl ester is its versatility as a building block in drug discovery. Researchers have leveraged its scaffold to design novel molecules with improved pharmacokinetic profiles and reduced side effects. The presence of both hydroxyl and carboxylic acid groups provides multiple sites for chemical modification, allowing chemists to fine-tune properties such as solubility, metabolic stability, and receptor binding affinity.

Recent advancements in computational chemistry and molecular modeling have further illuminated the potential of this compound. Studies suggest that the (3S,5S) configuration may enhance interactions with specific enzymes and receptors involved in disease pathways. These insights have guided the design of next-generation drug candidates with optimized stereochemical features for improved therapeutic efficacy.

The synthesis of (3S,5S)-3,5-Dihydroxy-piperidine-1-carboxylic acid tert-butyl ester represents a testament to the progress in asymmetric synthesis techniques. The ability to reliably produce enantiomerically pure compounds like this one is crucial for developing drugs that exhibit high specificity and minimal off-target effects. Modern synthetic methodologies, including biocatalysis and transition-metal-catalyzed reactions, have enabled more efficient and sustainable production processes.

In clinical research settings, this compound has been explored as a precursor or analog for molecules with potential therapeutic applications. While it may not be currently marketed as a drug itself, its structural features make it an attractive candidate for further investigation. Collaborative efforts between medicinal chemists and biologists are essential to fully harness its potential in addressing unmet medical needs.

The role of stereochemistry in pharmaceuticals cannot be overstated. The subtle differences in spatial arrangement can dramatically alter a molecule's biological behavior. The (3S,5S) configuration of (3S,5S)-3,5-Dihydroxy-piperidine-1-carboxylic acid tert-butyl ester is a prime example of how chirality plays a pivotal role in drug design. Ongoing research aims to correlate specific stereochemical features with biological outcomes, paving the way for more rational drug development strategies.

From a regulatory perspective, compounds like this one are subject to rigorous testing to ensure safety and efficacy before they can be considered for clinical use. The development pipeline involves extensive preclinical studies followed by human trials to evaluate their pharmacological properties comprehensively. The journey from laboratory discovery to market-ready pharmaceutical is long and meticulous but essential for bringing innovative treatments to patients worldwide.

The future prospects of (3S,5S)-3,5-Dihydroxy-piperidine-1-carboxylic acid tert-butyl ester are promising given its unique structural attributes and potential applications. As research continues to uncover new biological targets and therapeutic modalities, compounds like this one will likely play a significant role in next-generation drug development. Innovations in synthetic chemistry and biotechnology will continue to drive progress in creating more effective and targeted therapies.